Cas no 61440-87-7 (Benzene, 1,1'-(1,2-ethynediyl)bis[2,4-dimethyl-)

• Product Name: Benzene, 1,1'-(1,2-ethynediyl)bis[2,4-dimethyl-
• CAS No: 61440-87-7
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 479351
• PubChem ID: 58517998
• Update Time: 2025-04-19

Benzene, 1,1'-(1,2-ethynediyl)bis[2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,4-dimethylphenyl)ethynyl]-2,4-dimethylbenzene
• DTXSID50729355
• 61440-87-7
• 1,1'-(Ethyne-1,2-diyl)bis(2,4-dimethylbenzene)
• 2,2',4,4'-tetramethyldiphenylacetylene
• Benzene, 1,1'-(1,2-ethynediyl)bis[2,4-dimethyl-

• Inchi： 1S/C18H18/c1-13-5-7-17(15(3)11-13)9-10-18-8-6-14(2)12-16(18)4/h5-8,11-12H,1-4H3
• InChI Key： QYBFEDIBBFJAQK-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C)C=CC=1C#CC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 234.14094
• Monoisotopic Mass: 234.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0